Cas no 1803471-53-5 (3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1803471-53-5
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4798865
• Update Time: 2025-06-09

3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H8F4N2O3/c10-3-6-4(2-7(16)17)1-5(14)8(15-6)18-9(11,12)13/h1H,2-3,14H2,(H,16,17)
• InChI Key： LOPIEFHLHVJZEP-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(=C(N=1)OC(F)(F)F)N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 85.4

Additional information on 3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1803471-53-5)

3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1803471-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a fluoromethyl group and a trifluoromethoxy substituent. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

The compound's CAS No. 1803471-53-5 is a critical identifier for researchers and regulatory bodies, ensuring precise documentation and traceability in scientific literature. Its molecular structure, featuring an acetic acid moiety, enhances its solubility and reactivity, which are essential for its role in medicinal chemistry. Recent studies have explored its utility in developing novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in treating complex diseases. The inclusion of fluorine atoms in its structure also improves metabolic stability, a key consideration in modern drug design.

In the context of current trends, 3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production processes to minimize environmental impact, reflecting the broader shift toward eco-friendly practices in the chemical industry. Additionally, its potential role in precision agriculture has sparked interest, as agrochemical companies explore its use in developing next-generation crop protection agents with reduced ecological footprints.

From a technical perspective, the compound's pyridine core is a versatile scaffold in heterocyclic chemistry, enabling diverse modifications to tailor its properties for specific applications. Its amino and carboxylic acid functionalities further expand its reactivity profile, allowing for facile conjugation with other molecular entities. This adaptability makes it a promising candidate for high-throughput screening campaigns aimed at identifying new lead compounds for therapeutic development.

The growing body of literature on CAS No. 1803471-53-5 underscores its relevance in contemporary research. For instance, its potential as a bioisostere for other pharmacophores has been investigated, highlighting its ability to mimic the structural and electronic features of naturally occurring molecules. This property is particularly valuable in drug design, where subtle modifications can significantly enhance efficacy and reduce side effects. Furthermore, its compatibility with click chemistry methodologies has opened new avenues for rapid compound library generation, accelerating the discovery of novel bioactive agents.

As the scientific community continues to explore the applications of 3-Amino-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid, its role in addressing global health and agricultural challenges becomes increasingly apparent. Whether in the development of innovative therapeutics or sustainable agrochemicals, this compound exemplifies the intersection of cutting-edge science and real-world problem-solving. Its continued study promises to yield insights that could shape the future of multiple industries, making it a focal point for researchers worldwide.